Cas no 817638-49-6 (1,3,4-Oxadiazole, 2,2'-(1,3-phenylene)bis[5-[4-(trifluoromethyl)phenyl]-)

1,3,4-Oxadiazole, 2,2'-(1,3-phenylene)bis[5-[4-(trifluoromethyl)phenyl]- structure
817638-49-6 structure
Product Name:1,3,4-Oxadiazole, 2,2'-(1,3-phenylene)bis[5-[4-(trifluoromethyl)phenyl]-
CAS No:817638-49-6
MF:C24H12F6N4O2
MW:502.368105888367
CID:703081
PubChem ID:59711289
Update Time:2025-04-19

1,3,4-Oxadiazole, 2,2'-(1,3-phenylene)bis[5-[4-(trifluoromethyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

    • 1,3,4-Oxadiazole, 2,2'-(1,3-phenylene)bis[5-[4-(trifluoromethyl)phenyl]-
    • 2-[4-(trifluoromethyl)phenyl]-5-[3-[5-[4-(trifluoromethyl)phenyl]-1,3,4-oxadiazol-2-yl]phenyl]-1,3,4-oxadiazole
    • HQNBKQINFYIPFM-UHFFFAOYSA-N
    • 817638-49-6
    • SCHEMBL12937173
    • 2,2'-(1,3-Phenylene)bis{5-[4-(trifluoromethyl)phenyl]-1,3,4-oxadiazole}
    • DTXSID80732716
    • Inchi: 1S/C24H12F6N4O2/c25-23(26,27)17-8-4-13(5-9-17)19-31-33-21(35-19)15-2-1-3-16(12-15)22-34-32-20(36-22)14-6-10-18(11-7-14)24(28,29)30/h1-12H
    • InChI Key: HQNBKQINFYIPFM-UHFFFAOYSA-N
    • SMILES: FC(C1C=CC(=CC=1)C1=NN=C(C2C=CC=C(C3=NN=C(C4C=CC(C(F)(F)F)=CC=4)O3)C=2)O1)(F)F

Computed Properties

  • Exact Mass: 502.08644461g/mol
  • Monoisotopic Mass: 502.08644461g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 12
  • Heavy Atom Count: 36
  • Rotatable Bond Count: 4
  • Complexity: 666
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6
  • Topological Polar Surface Area: 77.8Ų
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